Cas no 2138294-79-6 (2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)-)

• Product Name: 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)-
• CAS No: 2138294-79-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5280215
• Update Time: 2025-05-20

2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)-

• Inchi： 1S/C9H13NO2S/c1-5(2)4-7-6(3)10-8(13-7)9(11)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： KPBNFXTUAQDSNL-UHFFFAOYSA-N
• SMILES： S1C(CC(C)C)=C(C)N=C1C(O)=O

Additional information on 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)-

Comprehensive Overview of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)- (CAS No. 2138294-79-6)

2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)- (CAS No. 2138294-79-6) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely studied for its diverse applications in pharmaceuticals, agrochemicals, and material science. The compound's unique molecular framework, featuring a carboxylic acid functional group and a branched alkyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules, particularly in the context of drug discovery and green chemistry.

In recent years, the demand for thiazole derivatives has surged, driven by their prominence in medicinal chemistry. For instance, 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)- has been explored as a building block for designing antimicrobial agents and enzyme inhibitors, aligning with the global focus on combating antibiotic resistance. Its structural versatility allows for modifications that enhance bioavailability and target specificity, addressing key challenges in modern therapeutics. Additionally, the compound's relevance in catalysis and sustainable synthesis resonates with the growing emphasis on eco-friendly industrial processes.

From a technical perspective, the synthesis of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)- involves multi-step reactions, often employing palladium-catalyzed cross-coupling or cyclization strategies. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing its purity and structural integrity. The compound's solubility in polar solvents like dimethyl sulfoxide (DMSO) and its stability under controlled conditions further underscore its practicality in laboratory and industrial settings.

The compound's nomenclature, 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)-, reflects its IUPAC naming conventions, which are essential for accurate database indexing and literature searches. Users frequently search for terms like "thiazole derivatives synthesis," "CAS 2138294-79-6 applications," or "4-methyl-5-(2-methylpropyl)thiazole-2-carboxylic acid" to locate detailed technical data. These long-tail keywords highlight the compound's niche yet significant role in specialized research domains.

Beyond its scientific utility, 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)- has garnered attention in computational chemistry studies. Molecular docking simulations and QSAR modeling leverage its structure to predict interactions with biological targets, accelerating virtual screening pipelines. This aligns with the rise of AI-driven drug design, a trending topic in both academic and industrial circles. Furthermore, the compound's potential in material science, such as its use in organic semiconductors, exemplifies its cross-disciplinary relevance.

In conclusion, 2-Thiazolecarboxylic acid, 4-methyl-5-(2-methylpropyl)- (CAS No. 2138294-79-6) represents a compelling case study in the intersection of organic synthesis, pharmaceutical innovation, and sustainable technology. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in scientific discourse. For researchers seeking reliable suppliers or spectral data, understanding its chemical properties and synthetic pathways is paramount to unlocking its full potential.